Cas no 1229225-42-6 ((aR)-a-Methyl-N-3-(trifluoromethyl)phenylmethyl-1-naphthalenemethanamine Hydrochloride)

• Product Name: (aR)-a-Methyl-N-3-(trifluoromethyl)phenylmethyl-1-naphthalenemethanamine Hydrochloride
• CAS No: 1229225-42-6
• MF: C₂₀H₁₉ClF₃N
• MW: 365.819774866104
• MDL: MFCD28167915
• CID: 1063975
• PubChem ID: 78358465
• Update Time: 2025-07-09

(aR)-a-Methyl-N-3-(trifluoromethyl)phenylmethyl-1-naphthalenemethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (αR)-α-Methyl-N-[[3-(trifluoromethyl)phenyl]methyl]-1-naphthalenemethanamine Hydrochloride
• (R)-α-methyl-N-[3-[3-(trifluoromethyl)phenyl]methyl]-1-naphthalenemethaneamine hydrochloride
• YIL781
• (AlphaR)-Alpha-Methyl-N-[[3-(trifluoromethyl)phenyl]methyl]-1-naphthalenemethanamine Hydrochloride
• (AR)-A-METHYL-N-[[3-(TRIFLUOROMETHYL)PHENYL]METHYL]-1-NAPHTHALENEMETHANAMINE HYDROCHLORIDE
• (R)-1-(Naphthalen-1-yl)-N-(3-(trifluoromethyl)benzyl)ethanamine hydrochloride
• (R)-alpha-Methyl-N-[3-[3-(trifluoroMethyl)phenyl]Methyl]-1-naphthaleneMethaneaMine Hydrochloride
• (
• AR)-
• A-Methyl-N-[[3-(trifluoromethyl)phenyl]methyl]-1-naphthalenemethanamine Hydrochloride
• (1R)-1-Naphthalen-1-yl-N-[[3-(trifluoromethyl)phenyl]methyl]ethanamine;hydrochloride
• 1-Naphthalenemethanamine, a-methyl-N-[[3-(trifluoromethyl)phenyl]methyl]-, hydrochloride (1:1), (aR)-
• CS-M2720
• C12765
• (R)-1-(Naphthalen-1-yl)-N-(3-(trifluoromethyl)benzyl)ethan-1-amine hydrochloride
• (R)-1-(Naphthalen-1-yl)-N-(3-(trifluoromethyl)benzyl)ethanaminehydrochloride
• 1229225-42-6
• AKOS027446796
• CS-14798
• (R)-1-(NAPHTHALEN-1-YL)-N-(3-(TRIFLUOROMETHYL)BENZYL)ETHANAMINE HCL
• (aR)-a-Methyl-N-3-(trifluoromethyl)phenylmethyl-1-naphthalenemethanamine Hydrochloride

• MDL： MFCD28167915
• Inchi： 1S/C20H18F3N.ClH/c1-14(18-11-5-8-16-7-2-3-10-19(16)18)24-13-15-6-4-9-17(12-15)20(21,22)23;/h2-12,14,24H,13H2,1H3;1H/t14-;/m1./s1
• InChI Key： ZNJSHPLNLWRJKG-PFEQFJNWSA-N
• SMILES： Cl.FC(C1=CC=CC(=C1)CN[C@H](C)C1=CC=CC2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 365.11600
• Monoisotopic Mass: 365.1158118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Experimental Properties

• PSA: 12.03000
• LogP: 6.90230

(aR)-a-Methyl-N-3-(trifluoromethyl)phenylmethyl-1-naphthalenemethanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (aR)-a-Methyl-N-3-(trifluoromethyl)phenylmethyl-1-naphthalenemethanamine Hydrochloride

Compound CAS No. 1229225-42-6: (aR)-a-Methyl-N-3-(trifluoromethyl)phenylmethyl-1-naphthalenemethanamine Hydrochloride

The compound with CAS No. 1229225-42-6, known as (aR)-a-Methyl-N-3-(trifluoromethyl)phenylmethyl-1-naphthalenemethanamine Hydrochloride, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a naphthalene ring system, a trifluoromethyl group, and a chiral center at the alpha position. The presence of these functional groups endows the molecule with unique chemical and physical properties, making it a subject of interest in contemporary research.

Recent studies have highlighted the importance of chiral centers in drug design, particularly in the development of enantioselective compounds. The (aR) configuration of this compound suggests its potential use in asymmetric synthesis, where stereochemistry plays a pivotal role in determining biological activity. Researchers have explored the synthesis of similar compounds using advanced catalytic methods, such as organocatalysis and transition-metal-catalyzed reactions, to achieve high enantioselectivity. These advancements have opened new avenues for the production of biologically active molecules with precise stereochemical control.

The naphthalene ring system in this compound is a key structural feature that contributes to its aromaticity and stability. Naphthalene derivatives are widely studied for their applications in pharmaceuticals, agrochemicals, and materials science. For instance, naphthalene-based compounds have been investigated for their anti-inflammatory, anticancer, and antimicrobial properties. The integration of a trifluoromethyl group further enhances the electronic properties of the molecule, making it more versatile for various chemical reactions.

The trifluoromethyl group is known for its electron-withdrawing effects, which can significantly influence the reactivity and selectivity of the compound in different chemical environments. This group is commonly used in the design of herbicides, insecticides, and pharmaceutical agents due to its ability to modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Recent research has focused on optimizing the placement of trifluoromethyl groups to enhance the bioavailability and efficacy of drug candidates.

In terms of synthesis, the preparation of (aR)-a-Methyl-N-3-(trifluoromethyl)phenylmethyl-1-naphthalenemethanamine Hydrochloride involves multi-step processes that require precise control over reaction conditions. Techniques such as Suzuki coupling, Buchwald-Hartwig amination, and asymmetric hydrogenation are often employed to construct the desired molecular architecture. These methods not only ensure high yields but also contribute to the sustainability of chemical processes by minimizing waste and energy consumption.

The hydrochloride salt form of this compound indicates its potential use as a pharmaceutical agent. Hydrochloric acid is commonly used to stabilize basic nitrogen-containing compounds by protonating them into their corresponding salts. This form is advantageous for drug delivery as it improves solubility and bioavailability while maintaining stability during storage and transportation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules like this one with greater accuracy. Molecular docking studies have revealed potential binding interactions between this compound and various therapeutic targets, including enzymes involved in metabolic pathways or receptors associated with neurological disorders. These insights are crucial for guiding experimental studies and accelerating drug discovery efforts.

In conclusion, (aR)-a-Methyl-N-3-(trifluoromethyl)phenylmethyl-1-naphthalenemethanamine Hydrochloride represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and computational tools, positions it as a promising candidate for future innovations in medicine and materials science.